Cas no 1805514-76-4 (3-Amino-2-methoxy-4-phenylpyridine)

• Product Name: 3-Amino-2-methoxy-4-phenylpyridine
• CAS No: 1805514-76-4
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 4899463
• Update Time: 2025-11-02

3-Amino-2-methoxy-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-methoxy-4-phenylpyridine

• Inchi： 1S/C12H12N2O/c1-15-12-11(13)10(7-8-14-12)9-5-3-2-4-6-9/h2-8H,13H2,1H3
• InChI Key： KPPAWYNHXROEEP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CN=1)C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-2-methoxy-4-phenylpyridine

Comprehensive Guide to 3-Amino-2-methoxy-4-phenylpyridine (CAS No. 1805514-76-4): Properties, Applications, and Market Insights

3-Amino-2-methoxy-4-phenylpyridine (CAS No. 1805514-76-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a pyridine core substituted with amino, methoxy, and phenyl groups, exhibits unique chemical properties that make it valuable for various industrial applications. Researchers and manufacturers often search for "3-Amino-2-methoxy-4-phenylpyridine synthesis," "CAS 1805514-76-4 suppliers," or "pyridine derivatives applications" to explore its potential.

The molecular structure of 3-Amino-2-methoxy-4-phenylpyridine contributes to its versatility. The presence of both electron-donating (methoxy) and electron-withdrawing (amino) groups creates a balanced electronic environment, making it an excellent intermediate in organic synthesis. Recent studies highlight its role in developing novel "pharmaceutical intermediates" and "crop protection agents," aligning with the growing demand for sustainable agrochemicals and targeted drug discovery.

One of the most searched topics related to this compound is "3-Amino-2-methoxy-4-phenylpyridine solubility" and "stability under various conditions." Experimental data shows that it exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while being less soluble in water. This property is crucial for formulation scientists working on "drug delivery systems" or "specialty chemical formulations."

In the pharmaceutical sector, 3-Amino-2-methoxy-4-phenylpyridine serves as a key building block for "kinase inhibitor development," a hot topic in cancer research. Its structural features allow for selective interactions with biological targets, making it valuable for "medicinal chemistry optimization." The compound's CAS number (1805514-76-4) frequently appears in patent literature for novel therapeutic agents, particularly in searches related to "small molecule drug discovery."

The agrochemical industry has shown increasing interest in 3-Amino-2-methoxy-4-phenylpyridine derivatives for developing next-generation "plant growth regulators" and "pest control agents." With the global push toward environmentally friendly agriculture, researchers are investigating how modifications to this core structure can enhance biodegradability while maintaining efficacy—a subject often queried as "green chemistry pyridine derivatives."

Analytical characterization of CAS 1805514-76-4 typically involves advanced techniques like "HPLC purity analysis" and "mass spectrometry identification," which are common search terms among quality control specialists. The compound's distinct spectral signatures (NMR, IR) make it relatively easy to identify in complex mixtures, an important factor for industrial applications requiring strict "chemical composition verification."

Market trends indicate growing demand for 3-Amino-2-methoxy-4-phenylpyridine, particularly in regions with strong pharmaceutical and agrochemical manufacturing bases. Supply chain professionals often search for "1805514-76-4 bulk availability" or "custom synthesis services" to secure reliable sources. The compound's stability under normal storage conditions (room temperature, protected from moisture) contributes to its logistical advantages.

Environmental and safety profiles of 3-Amino-2-methoxy-4-phenylpyridine are frequently researched topics, with queries like "pyridine derivative biodegradation" and "handling precautions for amino-pyridines." While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this chemical, including use of personal protective equipment and adequate ventilation.

Innovative applications continue to emerge for CAS 1805514-76-4, particularly in materials science. Some researchers are exploring its potential as a precursor for "organic electronic materials" or "coordination complexes," responding to industry needs for novel functional materials. These cutting-edge applications align with search trends for "advanced material synthesis" and "molecular engineering."

For synthetic chemists, the "3-Amino-2-methoxy-4-phenylpyridine reaction pathways" offer numerous possibilities for structural modification. Common transformations include acylation of the amino group, electrophilic aromatic substitution on the phenyl ring, or conversion of the methoxy group—topics frequently searched as "pyridine functionalization techniques." These modifications enable creation of diverse compound libraries for biological screening.

Quality specifications for 3-Amino-2-methoxy-4-phenylpyridine typically include parameters like "minimum 98% purity" and "low heavy metal content," which are critical for pharmaceutical applications. Analytical certificates often accompany commercial samples, addressing common purchaser concerns about "chemical authenticity verification" and "batch-to-batch consistency."

As research into nitrogen-containing heterocycles expands, 1805514-76-4 remains a compound of significant interest. Its balanced properties between reactivity and stability, combined with multiple functionalization sites, ensure its continued relevance in both academic and industrial settings. Future developments may see expanded use in "catalysis" or "supramolecular chemistry," areas showing growing search volume among chemical researchers.